Manganese catalyzed selective hydrogenation of cyclic imides to diols and amines†
Green Chemistry Pub Date: 2020-03-19 DOI: 10.1039/D0GC00570C
Abstract
Herein we report the selective hydrogenation of cyclic imides to diols and amines, homogeneously catalyzed for the first time by a complex of an earth-abundant metal, a manganese pincer complex. A plausible catalytic cycle is proposed based on informative mechanistic experiments.
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